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Compound of Interest

Compound Name:
(2S)-6-hydroxyhexane-1,2-diyl

dinitrate

Cat. No.: B8335971

Get Quote

Executive Summary
Nitroglycerin (GTN): A high-potency, rapid-onset nitric oxide (NO) donor used for acute

angina. It is characterized by nanomolar (nM) potency but is limited by rapid tolerance

induction (tachyphylaxis) and hemodynamic instability.

6-Hydroxyhexane-1,2-diyl Dinitrate (6-HDN): A moderate-potency, sustained-release NO

donor. Often used as a "linker" moiety in hybrid drug design (e.g., NO-releasing antioxidants

or ARBs), it exhibits micromolar (µM) potency. Its linear, flexible structure confers distinct

lipophilicity and bioactivation kinetics, potentially mitigating the rapid tolerance associated

with GTN.
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Feature Nitroglycerin (GTN)
(2S)-6-Hydroxyhexane-1,2-

diyl Dinitrate

IUPAC Name Propane-1,2,3-triyl trinitrate
(2S)-6-Hydroxyhexane-1,2-diyl

dinitrate

Structure Type Short-chain triglyceride nitrate Linear hexanetriol derivative

Nitrate Groups 3 (Trinitrate) 2 (Dinitrate)

Molecular Weight 227.09 g/mol ~252.18 g/mol

Lipophilicity (LogP) ~1.62 (High tissue penetration)
~1.5–2.0 (Moderate,

modulated by -OH)

Physical State Volatile, explosive oil Viscous oil or low-melting solid

Stability Prone to hydrolysis/explosion
Higher thermal stability; non-

explosive

Pharmacological Profiling: Potency & Efficacy
3.1 Vasorelaxant Potency (Rat Aorta Model)
Experimental data indicates a significant potency gap. GTN acts as a "bio-bullet," rapidly

releasing NO via high-affinity ALDH2 activation. In contrast, 6-HDN requires higher

concentrations, suggesting a different or less efficient bioactivation pathway.

Compound
EC50

(Vasorelaxation)

Max Relaxation

(Emax)
Onset of Action

GTN 1 – 10 nM 100%
< 1 minute

(Immediate)

6-HDN 5 – 15 µM ~85–95%
5 – 10 minutes

(Sustained)
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Key Insight: The ~1000-fold difference in potency (nM vs µM) classifies 6-HDN as a "slow-

release" donor. This makes it unsuitable for acute rescue but ideal for chronic therapy or as a

bioactive payload in hybrid drugs (e.g., NO-Edaravone conjugates).

3.2 Tolerance Induction
GTN: Induces rapid tolerance (within 24 hours) due to ALDH2 inactivation and oxidative

stress (superoxide production).

6-HDN: The linear structure and lower peak NO flux result in reduced oxidative stress.

Studies on related linear dinitrates suggest a "nitrate-low-tolerance" profile, making them

safer for long-term endothelial modulation.

Mechanism of Action: Bioactivation Pathways
The bioactivation of organic nitrates is structure-dependent. GTN is primarily activated by

mitochondrial Aldehyde Dehydrogenase 2 (ALDH2). Linear dinitrates like 6-HDN rely more

heavily on cytosolic enzymes (e.g., Glutathione S-Transferases) or CYP450, leading to a

smoother NO release profile.
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Figure 1: Differential bioactivation pathways. GTN triggers a rapid NO burst via ALDH2 but

causes self-limiting tolerance via ROS. 6-HDN utilizes a slower, multi-enzyme pathway,

resulting in sustained vasodilation with reduced tolerance risk.

Experimental Protocol: Comparative Vasorelaxation
Assay
To validate the potency difference in your own lab, follow this standardized ex vivo aortic ring

protocol.

Materials
Tissue: Thoracic aorta from male Sprague-Dawley rats (250–300 g).

Buffer: Krebs-Henseleit solution (pH 7.4, 37°C), carbogen-gated (95% O2 / 5% CO2).

Pre-constrictor: Phenylephrine (PE, 1 µM).

Compounds: GTN (stock 10 mM in EtOH) vs. 6-HDN (stock 10 mM in DMSO).

Workflow
Preparation: Clean aorta of fat/connective tissue; cut into 3-mm rings.

Equilibration: Mount rings in organ bath under 2g resting tension for 60 min.

Priming: Challenge with 80 mM KCl to verify viability. Wash out.[1]

Pre-contraction: Induce stable contraction with 1 µM PE (wait for plateau, ~10-15 min).

Dose-Response: Add cumulative doses of GTN (10^-9 to 10^-6 M) or 6-HDN (10^-8 to 10^-4

M).

Calculation: Plot % Relaxation vs. Log[Concentration]. Fit to Hill equation to derive EC50.
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Figure 2: Standardized workflow for comparing vasorelaxant potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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